N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]butanamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[6-(3-fluorophenyl)sulfonylpyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C20H17ClFN3O5S2/c1-29-16-10-17(30-2)15(9-14(16)21)23-18(26)11-31-19-6-7-20(25-24-19)32(27,28)13-5-3-4-12(22)8-13/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key: MLZMZLAXWJJGKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CSC2=NN=C(C=C2)S(=O)(=O)C3=CC=CC(=C3)F)Cl)OC
• Molecular Formula: C20H17ClFN3O5S2
• Molecular Weight: 498.0 g/mol

Description

N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]butanamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful for a variety of studies, including those related to biochemistry and physiology. In

Scientific Research Applications

• Urease Inhibition and Therapeutic Potential : Compounds structurally related to N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]butanamide have been synthesized and evaluated for their urease inhibitory activity. These molecules have shown potent inhibition, suggesting their potential as therapeutic agents in drug designing programs against diseases caused by urease-producing pathogens (Nazir et al., 2018).

• Antimicrobial Activity : The antimicrobial properties of oxadiazole derivatives, including those structurally similar to the target compound, have been investigated, revealing significant activity against various bacterial strains. This suggests their potential use in developing new antimicrobial agents (Ates et al., 1997).

• Anti-inflammatory and Analgesic Properties : Research has also focused on evaluating the anti-inflammatory and analgesic effects of oxadiazole derivatives. These compounds have shown promising results, indicating their potential in the treatment of inflammatory and pain-related conditions (Faheem, 2018).

• Antitumor and Anticancer Activities : Oxadiazole derivatives have been screened for antitumor and anticancer activities, with some compounds exhibiting significant efficacy. This highlights their potential as lead molecules in the development of new anticancer drugs (Maftei et al., 2013).

• Enzyme Inhibition for Therapeutic Applications : The enzyme inhibitory activities of oxadiazole derivatives against various enzymes have been explored, including their role as inhibitors of tyrosinase, lipoxygenase, and α-glucosidase. These studies suggest their potential application in the treatment of diseases such as diabetes, cancer, and skin pigmentation disorders (Raza et al., 2019).